Clinical Prevention of Polymorphous Light Eruption: Head-to-Head Formulation Comparison Demonstrates Ecamsule's Non-Redundant Contribution
In a double-blind, randomized, controlled, intraindividual bilateral comparison trial, a tetrad sunscreen (SPF 40, containing ecamsule 3%, avobenzone 2%, octocrylene 10%, and titanium dioxide 5%) was tested against two triad formulations that omitted either ecamsule (triad-E) or avobenzone (triad-A). The tetrad containing ecamsule achieved a 56% (41/73) composite success rate versus 11% (8/73) for the ecamsule-deprived formulation (P < 0.001). When compared against the avobenzone-deprived formulation, the tetrad yielded 36% (26/71) versus 16% (11/71) success (P = 0.02) [1]. The effect size attributable specifically to ecamsule inclusion was +45 percentage points, surpassing the +20 percentage-point effect of avobenzone inclusion.
| Evidence Dimension | Composite clinical success rate for PMLE prevention (delayed onset or lower flare severity) |
|---|---|
| Target Compound Data | 56% success for tetrad formulation containing ecamsule 3% + avobenzone 2% + octocrylene 10% + TiO2 5% |
| Comparator Or Baseline | 11% success for ecamsule-deprived triad (avobenzone 2% + octocrylene 10% + TiO2 5%, no ecamsule); 16% success for avobenzone-deprived triad (ecamsule 3% + octocrylene 10% + TiO2 5%, no avobenzone) |
| Quantified Difference | Δ = +45 percentage points (P < 0.001) for ecamsule inclusion; Δ = +20 percentage points (P = 0.02) for avobenzone inclusion |
| Conditions | Maximized outdoor natural sunlight exposure over up to 6 days; 144 adults with confirmed PMLE history; intraindividual bilateral body-site comparison; double-blind, randomized design |
Why This Matters
This is the only published randomized controlled trial quantifying the independent clinical contribution of ecamsule versus the same base formulation without it under real-world sunlight conditions, demonstrating that ecamsule provides a non-redundant and substantially larger incremental protective effect than avobenzone against PMLE.
- [1] DeLeo VA, Clark S, Fowler J, Poncet M, Loesche C, Soto P. A new ecamsule-containing SPF 40 sunscreen cream for the prevention of polymorphous light eruption: a double-blind, randomized, controlled study in maximized outdoor conditions. Cutis. 2009 Feb;83(2):95-103. PMID: 19326695. View Source
